![molecular formula C17H13ClN2S B8597015 3-[(4-Chlorophenyl)sulfanyl]-2,5-dimethyl-1H-indole-4-carbonitrile CAS No. 628736-08-3](/img/structure/B8597015.png)
3-[(4-Chlorophenyl)sulfanyl]-2,5-dimethyl-1H-indole-4-carbonitrile
Cat. No. B8597015
M. Wt: 312.8 g/mol
InChI Key: PDWTZSWSBVVZTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07166607B2
Procedure details
A stirred solution of 1-[(4-chlorophenyl)thio]-acetone (6.14 g) in dry dichloromethane (150 ml) at −78° C. was treated with sulphuryl chloride (2.25 ml). After 30 min a prepared solution of N,N,N′,N′-tetramethyl-1,8-naphthalenediamine (6.01 g) and 5-amino-2-chloro-benzonitrile (3.89 g) in dry dicholoromethane (80 ml) was added dropwise over 30 min. The mixture was stirred for a further 2 hours, after which triethylamine (4.26 ml) was added and the reaction allowed to reach room temperature. The reaction mixture was diluted with dichloromethane (200 ml), washed with water, 1N HCl and brine. The organic phase was dried (MgSO4), evaporated in vacuo, and the residue purified by flash column chromatography eluting with iso-hexane and ethyl acetate (1:1) to give the sub-title compound (1 g).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][CH2:9][C:10]([CH3:12])=O)=[CH:4][CH:3]=1.S(Cl)(Cl)(=O)=O.C[N:19](C)[C:20]1[C:29]2[C:24](=[CH:25][CH:26]=[CH:27][C:28]=2N(C)C)[CH:23]=CC=1.[NH2:34]C1C=CC(Cl)=C(C=1)C#N>ClCCl.C(N(CC)CC)C>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][C:9]2[C:28]3[C:29]([C:20]#[N:19])=[C:24]([CH3:23])[CH:25]=[CH:26][C:27]=3[NH:34][C:10]=2[CH3:12])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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6.14 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)SCC(=O)C
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Name
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|
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Quantity
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2.25 mL
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Type
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reactant
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Smiles
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S(=O)(=O)(Cl)Cl
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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6.01 g
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Type
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reactant
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Smiles
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CN(C1=CC=CC2=CC=CC(=C12)N(C)C)C
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Name
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Quantity
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3.89 g
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Type
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reactant
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Smiles
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NC=1C=CC(=C(C#N)C1)Cl
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Step Three
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Four
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Name
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Quantity
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4.26 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for a further 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to reach room temperature
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WASH
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Type
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WASH
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Details
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washed with water, 1N HCl and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue purified by flash column chromatography
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WASH
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Type
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WASH
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Details
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eluting with iso-hexane and ethyl acetate (1:1)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)SC1=C(NC=2C=CC(=C(C12)C#N)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 12.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
